Cas no 1158061-11-0 (3-[1-(Propylamino)ethyl]benzonitrile)

• Product name: 3-[1-(Propylamino)ethyl]benzonitrile
• CAS No: 1158061-11-0
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5157248

3-[1-(Propylamino)ethyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(propylamino)ethyl]benzonitrile
• 3-(1-(Propylamino)ethyl)benzonitrile
• Benzonitrile, 3-[1-(propylamino)ethyl]-
• 3-[1-(Propylamino)ethyl]benzonitrile

• Inchi： 1S/C12H16N2/c1-3-7-14-10(2)12-6-4-5-11(8-12)9-13/h4-6,8,10,14H,3,7H2,1-2H3
• InChI Key： HTZWOCDXFZIESA-UHFFFAOYSA-N
• SMILES： N(CCC)C(C)C1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• XLogP3: 2.3
• Topological Polar Surface Area: 35.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles